Reactive blue 75

Specification

• CAS No.: 12731-64-5
• Molecular Formula: O3Tm2
• Molecular Weight: 0

Introduction

Chemical Identity and Structural Properties

Reactive Blue 75 is a synthetic organic compound used primarily as a textile dye. It belongs to the class of reactive dyes, which form covalent bonds with the fibers they color, resulting in superior color fastness compared to other dye types.

Physical Characteristics

Physical Form and Appearance

Reactive Blue 75 is commercially available in multiple physical forms:

• Liquid formulations (as noted by suppliers)

• Powder forms (common for reactive dyes in the industry)

The exact color of the concentrated dye appears to be in the turquoise-blue spectrum, as suggested by its synonym CibacronPront Turquoise G.

Solubility and Stability

Based on information from suppliers and comparable reactive dyes:

• High water solubility (essential for textile application processes)

• Good water tolerance characteristics

• Likely limited solubility in organic solvents (typical of reactive dyes)

Manufacturing and Production

Quality Control

Suppliers indicate that commercial preparations of Reactive Blue 75 are typically available with:

• Assay values of approximately 99.0%

• Standardized testing protocols for batch consistency

• Careful storage requirements to maintain stability and performance

Applications in Textile Industry

Fiber Compatibility

Reactive Blue 75 demonstrates versatility in dyeing applications across various fiber types:

Fiber Type	Compatibility	Notes
Cotton	Excellent	Primary application
Wool/Hair fibers	Good	Suitable for protein-based fibers
Nylon	Good	Effective for synthetic applications
Blended textiles	Good	Appropriate for mixed fiber compositions

Dyeing Processes

The dye is formulated to perform effectively in various industrial dyeing processes, following patterns common to reactive dyes:

• Exhaustion dyeing

• Pad-batch processes

• Printing applications

As a reactive dye, it forms covalent bonds with fibers, which accounts for its excellent fastness properties and permanence when compared to direct or acid dyes.

Performance Characteristics

Color Properties

Reactive Blue 75 delivers performance benefits critical to textile applications:

• High dye uptake efficiency

• Good color depth and brightness

• Turquoise-blue color profile

Fastness Properties

Based on information about reactive blue dyes and similar compounds, Reactive Blue 75 likely exhibits:

• Excellent wet treatment fastness

• Good light fastness

• Moisture-proof friction resistance

• Resistance to washing and environmental factors

These properties make it particularly valuable for applications requiring color stability under challenging conditions.

Comparison with Other Reactive Blue Dyes

Reactive Blue Family

Reactive Blue 75 belongs to a broader family of blue reactive dyes, each with distinct properties:

Dye	CAS Number	Molecular Structure	Primary Applications
Reactive Blue 75	12731-64-5	Not fully described in literature	Cotton, hair, nylon, blended textiles
Reactive Blue 50	12225-61-5/70210-42-3	Anthraquinone-based	Wool, silk, polyester/cotton blends
Reactive Blue 234	94246-75-0	Reactive azodye	Cotton, viscose, polyamide, silk, wool

Technological Advancements and Research

Modern Applications

Beyond traditional textile dyeing, reactive dyes including Reactive Blue 75 find application in:

• Digital ink-jet printing formulations

• Specialized technical textiles

• Research and development of advanced materials

Innovation Trends

Current research in reactive dyes focuses on:

• Improving fixation rates and reducing unfixed dye

• Enhancing environmental profiles

• Developing more efficient dyeing processes with reduced water and energy consumption

• Creating reactive dyes with cleaner production processes